3-(4-Amino-2-fluorophenyl)-3-methylazetidine

• Molecular Formula: C10H13FN2
• Molecular Weight: 180.22 g/mol
• IUPAC Name: 3-fluoro-4-(3-methylazetidin-3-yl)aniline
• InChI: InChI=1S/C10H13FN2/c1-10(5-13-6-10)8-3-2-7(12)4-9(8)11/h2-4,13H,5-6,12H2,1H3
• InChI Key: CZMIRKNNVRZHLN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC1)C2=C(C=C(C=C2)N)F

Description

3-(4-Amino-2-fluorophenyl)-3-methylazetidine is a useful research compound. Its molecular formula is C10H13FN2 and its molecular weight is 180.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flame-dried 3-neck 2-L round bottom flask equipped with mechanical stirrer, reflux condenser, and addition funnel was charged with 300 mL tetrahydrofuran and 350 mL 1M lithium aluminumhydride (0.35 mol) followed by cooling to 0 C. This solution was treated with a solution of 9.85 g 3-Methyl-3-(4-amino-2-fluorophenyl)-2-azetidinone (0.051 mol) in 210 mL THF with gas evolution and a yellow coloration. The cooling bath was removed and the reaction was heated to reflux with the rapid formation of a white precipitate. After 20 hours, the visually unchanged reaction mixture was cooled to room temperature and quenched by the successive addition of 13 mL water, 12 mL 5M sodium hydroxide, and 47 mL water. The resulting thick gelatinous suspension was diluted with one L ethyl acetate, filtered through a pad of CELITE, concentrated, and high vacuum dried to afford 9.82 g of the title compound as a light orange syrup. 1H NMR (300 MHz, CDCl3) δ6.78 (t, 1H, J=8.5 Hz, aromatic), 6.37 (m, 2H, aromatic), 4.06 (d, 2H, J=8.2 Hz, N—CH2as), 3.81 (bs, 3H, NHs), 3.58 (d, 2H, J=8.2 Hz, N—CH2bs), 1.65 (s, 3H, CH3).